Cas no 162760-96-5 (WAY 100635)

• Product Name: WAY 100635
• CAS No: 162760-96-5
• MF: C₂₅H₃₄N₄O₂
• MW: 422.563066005707
• MDL: MFCD00916243
• CID: 828413
• PubChem ID: 5684
• Update Time: 2025-10-28

WAY 100635 Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXAMIDE, N-[2-[4-(2-METHOXYPHENYL)-1-PIPERAZINYL]ETHYL]-N-2-PYRIDINYL-, HYDROCHLORIDE (1:3)
• Cyclohexanecarboxamide, N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexanecarboxamide
• WAY-100635
• WAY100635 TRIHYDROCHLORIDE
• WAY 100635
• N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-N-(pyridin-2-yl)cyclohexanecarboxaMide
• CYCLOHEXANECARBOXYLIC ACID (2-[4-(2-METHOXY-PHENYL)-PIPERAZIN-1-YL]-ETHYL)-PYRIDIN-2-YL-AMIDE TRIHYDROCHLORIDE
• N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-N-(pyridin-2-yl)cyclohexanecarboxamide
• AKOS027313833
• L000012
• Q7946879
• PDSP1_001716
• NCGC00162372-01
• AS-74088
• WFA71497
• SB19513
• 162760-96-5
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexanecarboxamide-Tritiated
• NCGC00016092-13
• [3H]WAY100635
• 158238-18-7
• GTPL80
• n-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-n-2-pyridinylcyclohexanecarboxamide
• Lopac-W-108
• HY-10349
• NSC_104911
• SCHEMBL84178
• EX-A1053
• 634908-75-1
• CCG-205303
• Lopac0_001229
• Rec 0/0277
• UNII-71IH826FEG
• SDCCGSBI-0051196.P002
• 71IH826FEG
• WAY-100,635
• CS-0418
• DTXSID20167467
• WAY-100635 maleate
• NCGC00016092-01
• CHEMBL31354
• 3YQY8P5QGX
• CAS_146714-97-8
• N-[2-[4-(2-METHOXYPHENYL)-1-PIPERAZINYL]ETHYL]-N-2-PYRIDINYL-CYCLOHEXANECARBOXAMIDE TRIHYDROCHLORIDE
• NCGC00016092-02
• WAY 100,635
• PDSP2_001699
• CHEBI:125619
• NCGC00016092-14
• cyclohexanecarboxamide, N-(2-(4-(2-methoxyphenyl)-1-piperazinyl)ethyl)-N-2-pyridinyl-
• E77981
• BRD-K69812556-305-02-0
• NCGC00016092-03
• GTPL3251
• BDBM86708
• Cyclohexanecarboxamide,N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-

• MDL： MFCD00916243
• Inchi： 1S/C25H34N4O2/c1-31-23-12-6-5-11-22(23)28-18-15-27(16-19-28)17-20-29(24-13-7-8-14-26-24)25(30)21-9-3-2-4-10-21/h5-8,11-14,21H,2-4,9-10,15-20H2,1H3
• InChI Key： SBPRIAGPYFYCRT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N(C1C=CC=CN=1)CCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 422.26817634g/mol
• Monoisotopic Mass: 422.26817634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 48.9Ų

WAY 100635 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents

Additional information on WAY 100635

WAY 100635: A Comprehensive Overview

WAY 100635 (CAS No. 162760-96-5) is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential therapeutic applications, particularly in the areas of neuroprotection and inflammation. The research on WAY 100635 has been driven by its unique chemical structure and promising biological activity, making it a focal point for scientists and researchers worldwide.

The chemical structure of WAY 100635 is characterized by its ability to interact with specific molecular targets, which has been validated through numerous in vitro and in vivo studies. Recent advancements in computational chemistry have allowed researchers to better understand the molecular mechanisms underlying its activity. For instance, studies have shown that WAY 100635 exhibits potent anti-inflammatory properties, which could be harnessed for the treatment of conditions such as neurodegenerative diseases and autoimmune disorders.

One of the most notable aspects of WAY 100635 is its role in modulating cellular signaling pathways. Research published in leading scientific journals has demonstrated that this compound can inhibit key enzymes involved in inflammatory responses, thereby reducing oxidative stress and protecting neurons from damage. These findings have significant implications for the development of novel therapeutic agents targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, WAY 100635 has also been investigated for its potential anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting a promising avenue for cancer therapy. Furthermore, recent studies have explored the combination of WAY 100635 with other anti-cancer agents, demonstrating synergistic effects that could enhance treatment efficacy.

The pharmacokinetic profile of WAY 100635 is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Recent studies have utilized advanced analytical techniques to evaluate its bioavailability and metabolic pathways, providing valuable insights for drug design and formulation.

Despite the promising results from preclinical studies, further research is needed to fully elucidate the mechanisms of action and safety profile of WAY 100635. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound into clinical practice. The integration of cutting-edge technologies such as artificial intelligence and machine learning holds great promise for advancing our understanding of WAY 100635 and its applications.

In conclusion, WAY 100635 (CAS No. 162760-96-5) represents a compelling candidate for drug development due to its diverse biological activities and potential therapeutic applications. As research continues to uncover new insights into its mechanisms and efficacy, this compound remains at the forefront of innovative approaches to treating complex diseases. The ongoing commitment to scientific exploration ensures that WAY 100635 will continue to play a pivotal role in advancing medical science.